N,N'-(1,2-Phenylene)dipicolinamide

• Molecular Formula: C18H14N4O2
• Molecular Weight: 318.3 g/mol
• IUPAC Name: N-[2-(pyridine-2-carbonylamino)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C18H14N4O2/c23-17(15-9-3-5-11-19-15)21-13-7-1-2-8-14(13)22-18(24)16-10-4-6-12-20-16/h1-12H,(H,21,23)(H,22,24)
• InChI Key: AVQHPOJZTPDXPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=CC=N2)NC(=O)C3=CC=CC=N3

Description

N,N'-(1,2-Phenylene)dipicolinamide is a useful research compound. Its molecular formula is C18H14N4O2 and its molecular weight is 318.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1,2-phenylenediamine (111 mg, 1.00 mmol) in DMF (10 mL) was sequentially added iPr2NEt (1.75 mL, 10.0 mmol), HOBt (406 mg, 3.00 mmol), picolinic acid (370 mg, 3.00 mmol), and BOP reagent (1.34 g, 3.00 mmol). After 18 h at room temperature, the reaction mixture was added to a rapidly-stirred mixture of EtOAc (50 mL), H2O (50 mL), and sat'd NaCl (50 mL). After stirring for ca 1 h, the phases were separated and the aqueous layer was extracted with EtOAc (50 mL). The combined organic layers were dried over MgSO4, filtered, and concentrated in vacuo to a brown oil. Purification by flash chromatography (silica gel, EtOAc) afforded 302 mg (92%) of the desired product as a white solid. MS (ES+) m/z 319.0 [M+H]+.